N,N-dimethyl-N'-{7-[1-(3-methylphenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}iminoformamide

• IUPAC Name: N,N-dimethyl-N'-[7-[1-(3-methylphenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]methanimidamide
• InChI: InChI=1S/C17H20N6O/c1-12-6-5-7-14(10-12)24-13(2)15-8-9-18-17-20-16(21-23(15)17)19-11-22(3)4/h5-11,13H,1-4H3/b19-11+
• InChI Key: MPRLVLNLKOWRER-YBFXNURJSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C2=CC=NC3=NC(=NN23)N=CN(C)C
• Isomeric SMILES: CC1=CC(=CC=C1)OC(C)C2=CC=NC3=NC(=NN23)/N=C/N(C)C
• Molecular Formula: C17H20N6O
• Molecular Weight: 324.4 g/mol
• CAS No.: 477865-39-7

Description

“N,N-dimethyl-N’-{7-[1-(3-methylphenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}iminoformamide” is a chemical compound. It belongs to the class of compounds known as 1,2,4-triazoles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A novel series of 1,2,4-triazole derivatives were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis. The exact structure would depend on the specific synthesis process and the starting materials used.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. As a 1,2,4-triazole derivative, it may undergo reactions typical of this class of compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information can be found in chemical databases.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study by Hassneen and Abdallah (2003) describes the preparation of 2-thioxopyrimidinyl-5-(N,N-dimethylamino)formamidine and its reactions to generate pyridino[2,3-d]pyrimidin-4-ones and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-ones, showcasing the versatility of N,N-dimethylamino derivatives in synthesizing complex heterocycles (Hassneen & Abdallah, 2003).

Antimicrobial Applications

Research by Abdel‐Aziz et al. (2008) explores the synthesis of pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety. Some of these compounds demonstrated moderate antibacterial and antifungal activities, suggesting potential antimicrobial applications of similarly structured compounds (Abdel‐Aziz et al., 2008).

Synthetic Methodologies

A paper by Wamhoff et al. (1993) delves into the heterocondensation of enamino nitriles to produce 1,2,4-triazolo[1,5-c]pyrimidines, illustrating the synthetic pathways available for constructing complex heterocycles from simpler precursors, which could be applicable to the synthesis of N,N-dimethyl-N'-{7-[1-(3-methylphenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}iminoformamide (Wamhoff et al., 1993).

Structural Characterization and Applications

The work by Gomha and Farghaly (2011) on the synthesis of ethyl (1,3-diphenyl-1H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-yl)acetate highlights the structural characterization of novel heterocyclic compounds and provides a foundation for further exploration into their potential applications in materials science, pharmacology, and as intermediates in organic synthesis (Gomha & Farghaly, 2011).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemical compounds with appropriate safety measures.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its mechanism of action.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment . It plays a significant role in controlling the cell’s progression from the G1 phase (growth phase) to the S phase (DNA synthesis phase) .

Mode of Action

The compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, thereby preventing its interaction with cyclin A2 . This inhibition disrupts the normal cell cycle progression, particularly the transition from the G1 phase to the S phase .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway. By preventing the activation of CDK2, the compound disrupts the normal progression of the cell cycle, leading to a halt in cell proliferation . This is particularly beneficial in the context of cancer treatment, where uncontrolled cell proliferation is a key characteristic of the disease .

Pharmacokinetics

These properties can help predict the observed antitumor activity .

Result of Action

The compound exhibits potent dual activity against examined cell lines and CDK2 . It significantly inhibits the growth of the examined cell lines . Moreover, it exerts a significant alteration in cell cycle progression, in addition to inducing apoptosis within HCT cells .